Cas no 1286168-03-3 (2-(6-(1H-pyrazol-1-yl)pyridin-2-yl)ethan-1-amine)

• Product Name: 2-(6-(1H-pyrazol-1-yl)pyridin-2-yl)ethan-1-amine
• CAS No: 1286168-03-3
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5558719
• Update Time: 2025-06-09

2-(6-(1H-pyrazol-1-yl)pyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineethanamine, 6-(1H-pyrazol-1-yl)-
• 2-(6-(1H-Pyrazol-1-yl)pyridin-2-yl)ethan-1-amine
• 2-(6-(1H-pyrazol-1-yl)pyridin-2-yl)ethan-1-amine

• Inchi： 1S/C10H12N4/c11-6-5-9-3-1-4-10(13-9)14-8-2-7-12-14/h1-4,7-8H,5-6,11H2
• InChI Key： YKCZYNNHDNNYOM-UHFFFAOYSA-N
• SMILES： C1(CCN)=NC(N2C=CC=N2)=CC=C1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 344.1±32.0 °C at 760 mmHg
• Flash Point: 161.9±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(6-(1H-pyrazol-1-yl)pyridin-2-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(6-(1H-pyrazol-1-yl)pyridin-2-yl)ethan-1-amine

Introduction to 2-(6-(1H-pyrazol-1-yl)pyridin-2-yl)ethan-1-amine (CAS No. 1286168-03-3)

2-(6-(1H-pyrazol-1-yl)pyridin-2-yl)ethan-1-amine, also known by its CAS number 1286168-03-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole and pyridine moiety, making it a promising candidate for various biological and therapeutic applications.

The molecular formula of 2-(6-(1H-pyrazol-1-yl)pyridin-2-yl)ethan-1-amine is C₁₂H₁₄N₄, and its molecular weight is approximately 222.27 g/mol. The compound's structure consists of a pyridine ring substituted with a pyrazole group at the 6-position, and an ethylamine chain attached to the 2-position of the pyridine ring. This arrangement provides a versatile platform for further chemical modifications and functionalization, which can be tailored to enhance its pharmacological properties.

In recent years, the study of 2-(6-(1H-pyrazol-1-yl)pyridin-2-yl)ethan-1-amine has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it an attractive target for the development of new therapeutic agents.

Anti-inflammatory Activity: One of the key areas of research on 2-(6-(1H-pyrazol-1-yl)pyridin-2-yl)ethan-1-amine is its anti-inflammatory potential. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This inhibition is crucial in managing inflammatory conditions, such as arthritis and other autoimmune diseases. The mechanism of action involves the modulation of signaling pathways that are involved in the inflammatory response, such as NF-kB and MAPK pathways.

Analgesic Effects: Another important aspect of 2-(6-(1H-pyrazol-1-yl)pyridin-2-yl)ethan-1-amine is its analgesic activity. Preclinical studies have shown that this compound can reduce pain sensitivity in animal models of neuropathic pain and inflammatory pain. The analgesic effects are believed to be mediated through the interaction with opioid receptors and other pain-related signaling pathways. This makes it a potential candidate for the development of new pain management therapies.

Neuroprotective Properties: In addition to its anti-inflammatory and analgesic properties, 2-(6-(1H-pyrazol-1-yl)pyridin-2-yl)ethan-1-amine has also been investigated for its neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity is thought to be mediated through the activation of antioxidant defense systems and the inhibition of pro-apoptotic signaling pathways.

Synthetic Routes: The synthesis of 2-(6-(1H-pyrazol-1-yl)pyridin-2-yl)ethan-1-amine has been extensively studied, with several efficient methods reported in the literature. One common approach involves the reaction of 6-chloropyridine with 1H-pyrazole to form the substituted pyridine intermediate, followed by alkylation with ethylene diamine. This synthetic route provides high yields and purity, making it suitable for large-scale production.

Clinical Trials: While preclinical studies have shown promising results, further clinical trials are necessary to evaluate the safety and efficacy of 2-(6-(1H-pyrazol-1-y l)pyridin - 2 - yl ) ethan - 1 - amine strong > in human subjects . Several phase I trials are currently underway , focusing on assessing the pharmacokinetics , pharmacodynamics , and safety profile of this compound . Preliminary data from these trials have been encouraging , indicating that the compound is well tolerated at therapeutic doses . p > < p >< strong > Future Perspectives : strong > The future outlook for < strong > 2 - ( 6 - ( 1 H - pyrazol - 1 - yl ) pyridin - 2 - yl ) ethan - 1 - amine strong > is promising . Ongoing research aims to optimize its chemical structure to enhance its potency , selectivity , and bioavailability . Additionally , efforts are being made to explore new therapeutic applications beyond inflammation , pain management , and neuroprotection . As more data becomes available from clinical trials , it is expected that this compound will play a significant role in advancing medical treatments for various diseases . p > article > response >